Cas no 4379-04-8 (1,3,5-Pentanetricarbonitrile)

• Product Name: 1,3,5-Pentanetricarbonitrile
• CAS No: 4379-04-8
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD09038542
• CID: 334536
• PubChem ID: 87559093
• Update Time: 2025-05-20

1,3,5-Pentanetricarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Pentanetricarbonitrile
• 4-Cyanoheptanedinitrile
• pentane-1,3,5-tricarbonitrile
• 1,3,5-Tricyanopentane
• NSC75083
• 1,5-Pentanetricarbonitrile
• 1,3,5-Tri-cyano-pentan
• P1631
• Heptanedinitrile, 4-cyano-
• AKOS006344982
• NSC-75083
• H8VV2SDF9A
• T72479
• MFCD09038542
• DTXSID70291367
• CS-0332258
• BS-44006
• SCHEMBL59372
• 4379-04-8
• RXIMZKYZCDNHPG-UHFFFAOYSA-N

• MDL： MFCD09038542
• Inchi： 1S/C8H9N3/c9-5-1-3-8(7-11)4-2-6-10/h8H,1-4H2
• InChI Key： RXIMZKYZCDNHPG-UHFFFAOYSA-N
• SMILES： N#CC(CCC#N)CCC#N

Computed Properties

• Exact Mass: 147.08000
• Monoisotopic Mass: 147.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 0
• Topological Polar Surface Area: 71.4

Experimental Properties

• Color/Form: Uncertain
• Density: 1.042
• Boiling Point: 190°C/0.5mmHg(lit.)
• Flash Point: 234.7°C
• Refractive Index: 1.4670-1.4720
• PSA: 71.37000
• LogP: 1.73374
• Solubility: Uncertain

1,3,5-Pentanetricarbonitrile Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：3276
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 1,3,5-Pentanetricarbonitrile

Introduction to 1,3,5-Pentanetricarbonitrile (CAS No. 4379-04-8)

1,3,5-Pentanetricarbonitrile, with the chemical formula C₅H₃N₃, is a highly significant compound in the field of organic synthesis and pharmaceutical chemistry. Its unique tricarbonyl structure makes it a versatile intermediate for various applications, particularly in the development of novel pharmaceuticals and specialty chemicals. This compound has garnered considerable attention due to its reactivity and potential utility in synthetic pathways that lead to complex molecules.

The CAS No. 4379-04-8 uniquely identifies this substance in scientific literature and industrial applications, ensuring precise referencing and differentiation from other compounds. 1,3,5-Pentanetricarbonitrile is characterized by its linear arrangement of three nitrile groups on a pentane backbone, which imparts distinct chemical properties that make it valuable for synthetic transformations. The presence of these nitrile groups enhances its ability to participate in nucleophilic addition reactions, cross-coupling reactions, and other functional group interconversions.

In recent years, advancements in synthetic methodologies have highlighted the importance of 1,3,5-Pentanetricarbonitrile as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop new scaffolds for drug candidates targeting various diseases. For instance, studies have demonstrated its utility in constructing heterocyclic compounds that exhibit potent biological activity. These findings underscore the compound's role as a key intermediate in the synthesis of pharmacologically relevant molecules.

The pharmaceutical industry has been particularly interested in exploring the derivatives of 1,3,5-Pentanetricarbonitrile due to their potential therapeutic effects. Researchers have reported the synthesis of analogs that show promise as antimicrobial agents, anti-inflammatory drugs, and even chemotherapeutic agents. The ability of the nitrile groups to undergo facile transformations into other functional moieties has facilitated the creation of diverse molecular architectures with tailored biological properties.

Moreover, the chemical community has recognized 1,3,5-Pentanetricarbonitrile as a valuable precursor in materials science. Its incorporation into polymers and coatings has led to materials with enhanced mechanical strength and thermal stability. These properties make it an attractive candidate for applications in high-performance composites and advanced materials used in aerospace and automotive industries.

The synthesis of 1,3,5-Pentanetricarbonitrile typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyanation reactions on alkynes or aldehydes followed by purification steps such as distillation or crystallization. Recent innovations in catalytic processes have improved the efficiency of these synthetic pathways, making the production of this compound more scalable and cost-effective.

In conclusion,1,3,5-Pentanetricarbonitrile (CAS No. 4379-04-8) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop novel molecules with significant biological activity or advanced material properties. As research continues to uncover new applications for this compound,1,3,5-Pentanetricarbonitrile is poised to remain a cornerstone of synthetic chemistry for years to come.